Cas no 2172167-29-0 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid
• CAS No: 2172167-29-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6226612
• PubChem ID: 165576228
• Update Time: 2025-10-21

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid
• 2172167-29-0
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-hydroxybutanoic acid
• EN300-1559214

• Inchi： 1S/C25H28N2O6/c28-22(24(30)31)9-10-26-23(29)13-15-11-16(12-15)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： LNCNINPBIFVFEG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCCC(C(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid

Introduction to 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid (CAS No. 2172167-29-0)

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid, identified by its CAS number 2172167-29-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclobutyl moiety linked to an amide group and a fluorenyl methoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups not only makes it a structurally complex molecule but also suggests potential biological activity, making it a subject of interest for further research and development.

The fluorenyl methoxycarbonyl (Fmoc) group is a common protecting group used in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions. This feature makes the compound particularly useful in the synthesis of peptides and proteins, where selective protection and deprotection are crucial steps. The cyclobutylacetamido moiety introduces rigidity to the molecular structure, which can influence the compound's solubility, bioavailability, and interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

The hydroxybutanoic acid component of the molecule suggests potential roles in metabolic pathways and interactions with enzymes or receptors that are sensitive to hydroxyl groups. This part of the molecule may contribute to the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these aspects is essential for evaluating the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid with greater accuracy. These tools allow for the simulation of interactions between the compound and various biological targets, such as enzymes and receptors. By leveraging these technologies, researchers can identify potential therapeutic applications and optimize the molecule's properties for better efficacy and safety.

In addition to its synthetic utility, this compound may serve as a precursor in the development of novel pharmaceutical agents. The combination of structural elements from different biochemical pathways can inspire innovative drug designs that address unmet medical needs. For instance, the fluorenyl methoxycarbonyl group can be used to synthesize peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability or immunogenicity.

The cyclobutylacetamido moiety has been studied for its potential role in modulating enzyme activity. Cyclobutane derivatives are known to exhibit unique conformational properties that can influence binding interactions with biological targets. By incorporating such structural elements into drug candidates, researchers aim to enhance binding affinity and selectivity, thereby reducing off-target effects. This approach is particularly relevant in the development of targeted therapies where precision is critical.

Moreover, the hydroxybutanoic acid component may contribute to the compound's ability to interact with metabolic enzymes. Hydroxyl groups are often involved in redox reactions and can serve as sites for enzymatic modification. Understanding these interactions can provide insights into how the compound might be metabolized within the body and how it could be optimized for improved bioavailability.

Current research in medicinal chemistry emphasizes the importance of designing molecules with multifunctional properties. Compounds like 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid exemplify this trend by integrating multiple structural motifs that can confer distinct biological activities. Such multifunctional molecules are particularly attractive for developing combination therapies that address multiple aspects of a disease simultaneously.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as solid-phase peptide synthesis (SPPS) have been instrumental in facilitating the preparation of peptidomimetics and other complex organic compounds.

In conclusion, 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid (CAS No. 2172167-29-0) represents a promising candidate for further exploration in pharmaceutical research. Its intricate structure, featuring functional groups like fluorenyl methoxycarbonyl, cyclobutylacetamido, and hydroxybutanoic acid, suggests potential applications in drug discovery and development. By leveraging modern computational tools and synthetic techniques, researchers can harness this compound's potential to create novel therapeutic agents that address complex medical challenges.